Cas no 195-84-6 (Tricycloquinazoline(6CI,7CI,8CI,9CI))
195-84-6 structure
Product Name:Tricycloquinazoline(6CI,7CI,8CI,9CI)
Tricycloquinazoline(6CI,7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Tricycloquinazoline(6CI,7CI,8CI,9CI)
- Tricycloquinazoline
- 5,10,14c,15-tetraazanaphtho[1,2,3-gh]tetraphene
- BRN 0037697
- 4b1,5,10,15-tetraazanaphtho[1,2,3-gh]tetraphene
- Tricyclochinazolin
- MBKVPODUVNCLCP-UHFFFAOYSA-N
- 195-84-6
- 5,10,14c,15-tetraazabenzo[a]naphth[1,2,3-de]anthracene
- 5JBY8U0010
- AKOS000275106
- DTXSID90173151
- Q27262417
- 4-26-00-01932 (Beilstein Handbook Reference)
- UNII-5JBY8U0010
- 8,16,24,25-tetrazahexacyclo[15.7.1.02,7.09,25.010,15.018,23]pentacosa-1(24),2,4,6,8,10,12,14,16,18,20,22-dodecaene
-
- Inchi： 1S/C21H12N4/c1-4-10-16-13(7-1)19-23-17-11-5-2-8-14(17)21-24-18-12-6-3-9-15(18)20(22-16)25(19)21/h1-12H
- InChI Key： MBKVPODUVNCLCP-UHFFFAOYSA-N
- SMILES： N12C3C4C=CC=CC=4N=C1C1C=CC=CC=1N=C2C1C=CC=CC=1N=3
Computed Properties
- Exact Mass: 320.10636
- Monoisotopic Mass: 320.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 0
- Complexity: 573
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 40.3Ų
Experimental Properties
- Density: 1.2608 (rough estimate)
- Melting Point: 322.5°C
- Boiling Point: 449.25°C (rough estimate)
- Refractive Index: 1.6400 (estimate)
- PSA: 40.32
Tricycloquinazoline(6CI,7CI,8CI,9CI) Related Literature
-
H. G. Dean,R. J. Grout,M. W. Partridge,H. J. Vipond J. Chem. Soc. C 1968 142
-
2. 709. Cyclic amidines. Part XVIII. The synthesis of tricycloquinazolines by cyclodehydrogenationM. W. Partridge,S. A. Slorach,H. J. Vipond J. Chem. Soc. 1964 3670
-
3. 492. Cyclic amidines. Part XV. Derivatives of tricycloquinazolineM. W. Partridge,H. J. Vipond,J. A. Waite J. Chem. Soc. 1962 2549
-
C. Karthik,V. Manjuladevi,R. K. Gupta,Sandeep Kumar RSC Adv. 2015 5 84592
-
Wenbo Wang,Yantao Zhang,Lifang Chen,Huan Chen,Shuozhen Hu,Qing Li,Haining Liu,Shanlin Qiao Polym. Chem. 2021 12 650
195-84-6 (Tricycloquinazoline(6CI,7CI,8CI,9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent